Cas no 852956-99-1 (5,6-dichloro-N-(4-methanesulfonylphenyl)pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-(4-methanesulfonylphenyl)pyridine-3-carboxamide
• CAS No: 852956-99-1
• MF: C₁₃H₁₀Cl₂N₂O₃S
• MW: 345.201099872589
• CID: 5682610
• PubChem ID: 4789519
• Update Time: 2025-05-19

5,6-dichloro-N-(4-methanesulfonylphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-N-(4-methanesulfonylphenyl)pyridine-3-carboxamide
• AB00733335-01
• 852956-99-1
• AKOS008919323
• EN300-26592007
• Z29804955

• Inchi： 1S/C13H10Cl2N2O3S/c1-21(19,20)10-4-2-9(3-5-10)17-13(18)8-6-11(14)12(15)16-7-8/h2-7H,1H3,(H,17,18)
• InChI Key： JAJHTSZBUYGYAQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1C=CC(=CC=1)S(C)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 343.9789187g/mol
• Monoisotopic Mass: 343.9789187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5,6-dichloro-N-(4-methanesulfonylphenyl)pyridine-3-carboxamide

5,6-Dichloro-N-(4-Methanesulfonylphenyl)Pyridine-3-Carboxamide: A Comprehensive Overview

The compound 5,6-dichloro-N-(4-methanesulfonylphenyl)pyridine-3-carboxamide (CAS No. 852956-99-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine atoms at positions 5 and 6, a methanesulfonyl group attached to the phenyl ring at position 4, and a carboxamide functional group at position 3. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the methanesulfonyl group in this compound adds to its stability and bioavailability, which are critical factors in drug design. Moreover, the dichloro substitution on the pyridine ring enhances its electronic properties, potentially improving its binding affinity to specific receptors or enzymes.

One of the most promising applications of 5,6-dichloro-N-(4-methanesulfonylphenyl)pyridine-3-carboxamide lies in its potential as a lead compound for the development of novel therapeutic agents. Researchers have explored its role in inhibiting key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that this compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a candidate for anticancer drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the methanesulfonyl group is typically achieved through nucleophilic aromatic substitution, while the dichloro substitution is introduced via electrophilic aromatic chlorination. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, the development of efficient and sustainable synthetic routes for 5,6-dichloro-N-(4-methanesulfonylphenyl)pyridine-3-carboxamide is a priority. Researchers are exploring green chemistry approaches, such as using recyclable catalysts and minimizing waste generation, to reduce the environmental footprint of its production.

In conclusion, 5,6-dichloro-N-(4-methanesulfonylphenyl)pyridine-3-carboxamide (CAS No. 852956-99-1) represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structure and promising biological activities make it a valuable compound for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in advancing therapeutic interventions across various disease states.